Cas no 899984-15-7 (1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

• Product Name: 1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
• CAS No: 899984-15-7
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.351587057114
• CID: 5491555
• Update Time: 2025-10-10

1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

• NUFBHXHLXQTHKH-CJLVFECKSA-N
• 1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

• Inchi： 1S/C18H17FN4O2/c1-2-11-23-16(12-7-3-5-9-14(12)21-18(23)25)22-17(24)20-15-10-6-4-8-13(15)19/h3-10H,2,11H2,1H3,(H2,20,22,24)
• InChI Key： OISIPDHQFWXDKT-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NC1=C2C(=NC(=O)N1CCC)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

Research Briefing on 1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 899984-15-7)

Recent studies on the compound 1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 899984-15-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest findings, focusing on its synthesis, mechanism of action, and pharmacological properties.

The compound, a tetrahydroquinazoline derivative, has been investigated for its unique structural features and bioactivity. Recent synthetic approaches have optimized the yield and purity of 899984-15-7, enabling more robust pharmacological evaluations. Key advancements include the development of a one-pot multicomponent reaction, which significantly reduces synthesis time while maintaining high stereoselectivity.

Mechanistic studies reveal that 1-(2-fluorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea acts as a selective inhibitor of protein kinases involved in inflammatory pathways. In vitro assays demonstrate its high affinity for JAK3 and SYK kinases, with IC50 values in the low nanomolar range. This specificity suggests potential applications in autoimmune diseases and hematological malignancies.

Preclinical evaluations in murine models of rheumatoid arthritis have shown promising results. The compound significantly reduced joint inflammation and bone erosion at doses as low as 10 mg/kg/day, with no observable toxicity. Pharmacokinetic studies indicate favorable oral bioavailability (∼75%) and a half-life of approximately 8 hours, supporting its development as an oral therapeutic.

Ongoing research is exploring the compound's potential in oncology, particularly in B-cell malignancies where SYK overexpression is prevalent. Early-stage clinical trials are anticipated to begin in Q2 2024, pending regulatory approval. Future directions include structural optimization to enhance blood-brain barrier penetration for potential CNS applications.